EN884

• Molecular Formula: C14H18N2O
• Molecular Weight: 230.31 g/mol
• InChI: InChI=1S/C14H18N2O/c1-2-14(17)16-8-5-12(6-9-16)10-13-4-3-7-15-11-13/h2-4,7,11-12H,1,5-6,8-10H2
• InChIKey: OUANOVWGPXFWFA-UHFFFAOYSA-N

EN884 Covalent SKP1 Recruiter Overview

EN884 is a small-molecule covalent recruiter that targets the SKP1 adapter protein of the SCF (SKP1-CUL1-F-box) E3 ubiquitin ligase complex [1]. Discovered through activity-based protein profiling (ABPP) screening of a cysteine-reactive covalent ligand library, EN884 emerged as the top hit showing maximal inhibition of probe labeling against SKP1 in the SKP1-FBXO7-CUL1-RBX1 complex [2]. The compound bears an acrylamide warhead that covalently modifies cysteine-160 of SKP1 when the protein is in complex with its binding partners [3]. EN884 is not a standalone degrader but serves as an E3 ligase recruiting moiety for constructing heterobifunctional PROTACs targeting neo-substrate proteins such as BRD4 and the androgen receptor (AR) [4].

Covalent recruiter for SKP1 adaptor protein of SCF E3 ligase complex

Identified by activity-based protein profiling (ABPP) of a cysteine-reactive library

Building block for heterobifunctional PROTACs targeting neo-substrates (e.g., BRD4, AR)

• [1] Hong SH, Divakaran A, Osa A, Huang OW, Wertz IE, Nomura DK. Exploiting the Cullin E3 Ligase Adaptor Protein SKP1 for Targeted Protein Degradation. ACS Chem Biol. 2024;19(2):442-450. View Source
• [2] Hong SH, Divakaran A, Osa A, Huang OW, Wertz IE, Nomura DK. Figure 1a: Gel-based ABPP screening of a cysteine-reactive covalent ligand library. ACS Chem Biol. 2024;19(2):442-450. View Source
• [3] Hong SH, Divakaran A, Osa A, Huang OW, Wertz IE, Nomura DK. Figure 1d: Mass spectrometry analysis of EN884 modification on SKP1 at C160. ACS Chem Biol. 2024;19(2):442-450. View Source
• [4] Hong SH, Divakaran A, Osa A, Huang OW, Wertz IE, Nomura DK. Exploiting the Cullin E3 Ligase Adaptor Protein SKP1 for Targeted Protein Degradation. ACS Chem Biol. 2024;19(2):442-450. View Source

EN884: Irreplaceable for PROTAC Development

EN884 cannot be substituted with commonly used E3 ligase ligands (e.g., VHL or cereblon recruiters) because it engages a fundamentally different component of the ubiquitin-proteasome machinery: the core adaptor protein SKP1 rather than substrate receptors [1]. Most PROTACs exploit substrate receptors such as cereblon and VHL, but these E3 ligases are not essential for cancer cell viability, creating potential resistance mechanisms that impair E3 ligase recruitment and render PROTACs ineffective [2]. SKP1 is a core, essential component of the Cullin-RING E3 ubiquitin ligase complex required for cell viability, and targeting such core adaptor proteins may avoid resistance mechanisms associated with substrate-receptor-based PROTACs [3]. Furthermore, EN884 modifies a specific cysteine residue (C160) on SKP1 only when the protein is in complex, conferring a context-dependent binding mechanism not replicated by other recruiters [4].

Attribute

EN884 (SKP1 Recruiter)

Common E3 Ligands (CRBN, VHL)

Target component

Core adaptor protein SKP1

Substrate receptors

Binding mode

Covalent, context-dependent C160 modification

Reversible, non-covalent

Cellular essentiality

Core essential for cell viability

Non-essential; resistance may arise

Mechanistic and target-class differences may limit direct substitution; PROTAC design should account for distinct recruitment profiles.

• [1] Hong SH, Divakaran A, Osa A, Huang OW, Wertz IE, Nomura DK. Exploiting the Cullin E3 Ligase Adaptor Protein SKP1 for Targeted Protein Degradation. ACS Chem Biol. 2024;19(2):442-450. View Source
• [2] Hong SH, Divakaran A, Osa A, Huang OW, Wertz IE, Nomura DK. ACS Chem Biol. 2024;19(2):442-450 (Introduction, lines 30-46). View Source
• [3] Hong SH, Divakaran A, Osa A, Huang OW, Wertz IE, Nomura DK. ACS Chem Biol. 2024;19(2):442-450 (Abstract, lines 20-22). View Source
• [4] Hong SH, Divakaran A, Osa A, Huang OW, Wertz IE, Nomura DK. Figure 1d: EN884 modifies SKP1 at C160 only when in complex. ACS Chem Biol. 2024;19(2):442-450. View Source

EN884 Comparative Performance Data

Top Hit in Covalent Ligand Screening

EN884 was identified as the top-performing compound from a focused library of 50 cysteine-reactive covalent ligands screened for SKP1 binding in the SKP1-FBXO7-CUL1-RBX1 complex [1]. EN884 exhibited maximal inhibition of probe labeling compared to all other screened compounds at 50 μM concentration, establishing it as the lead SKP1 recruiter from this chemoproteomic campaign [2].

Screening Hit

Head-to-head

Top hit among 50 cysteine-reactive covalent ligands at 50 µM

Reported screening rank supports SKP1-binding fit in tested library

Percent labeling data in Table S1; gel-based ABPP

Evidence Dimension	Inhibition of IA-rhodamine probe labeling
Target Compound Data	Maximal inhibition of probe labeling (quantified as lowest percent labeling relative to DMSO control)
Comparator Or Baseline	49 other cysteine-reactive covalent ligands screened in the same library at 50 μM
Quantified Difference	Top hit; specific percent labeling values available in Table S1
Conditions	Gel-based ABPP with pure SKP1 protein in SKP1-FBXO7-CUL1-RBX1 complex, compounds tested at 50 μM, 1 h pre-incubation, followed by IA-rhodamine labeling (100 nM, 30 min)

Why This Matters

EN884's identification as the top screening hit demonstrates its uniquely favorable interaction with SKP1 compared to 49 structurally related covalent ligands, reducing hit-to-lead attrition risk for PROTAC development programs.

• [1] Hong SH, Divakaran A, Osa A, Huang OW, Wertz IE, Nomura DK. Figure 1a: Gel-based ABPP screening. ACS Chem Biol. 2024;19(2):442-450. View Source
• [2] Hong SH, Divakaran A, Osa A, Huang OW, Wertz IE, Nomura DK. Table S1: Structures of compounds screened and screening data. ACS Chem Biol. 2024;19(2) Supplementary Information. View Source

Covalent vs. Non-Covalent BRD4 Degradation

The covalent BRD4-targeting PROTAC SJH1-51B, constructed by linking EN884 derivative to JQ1, achieved 94% degradation of the short BRD4 isoform at 24 hours, whereas its non-covalent analog SJH1-51B-NC achieved only 42% degradation under identical conditions [1]. Both compounds showed equivalent binding to SKP1 in the Cullin complex by gel-based ABPP, indicating that covalent modification enhances degradation efficiency independent of reversible binding affinity [2].

Degradation Comparison

Head-to-head

94% vs 42% degradation (24 h) — 2.2-fold difference

Reported degradation endpoint difference supports covalent engagement context

HEK293T cells; covalent PROTAC vs non-covalent analog

Evidence Dimension	BRD4 short isoform degradation at 24 hours
Target Compound Data	SJH1-51B (covalent): 94% degradation of BRD4 short isoform
Comparator Or Baseline	SJH1-51B-NC (non-covalent analog): 42% degradation of BRD4 short isoform
Quantified Difference	2.2-fold higher degradation efficacy for covalent versus non-covalent PROTAC
Conditions	HEK293T cells, 24 h treatment, Western blot quantification

Why This Matters

The 2.2-fold degradation advantage demonstrates that covalent EN884-based PROTACs provide quantifiably superior target depletion versus non-covalent analogs, enabling more efficient protein knockdown in cellular assays.

• [1] Hong SH, Divakaran A, Osa A, Huang OW, Wertz IE, Nomura DK. Figure S5d-e: Time-course comparison of SJH1-51B versus SJH1-51B-NC. ACS Chem Biol. 2024;19(2) Supplementary Information. View Source
• [2] Hong SH, Divakaran A, Osa A, Huang OW, Wertz IE, Nomura DK. ACS Chem Biol. 2024;19(2):442-450 (lines 226-230). View Source

SKP1 Covalent Modification and Target Engagement

MS/MS analysis of tryptic digests from the SKP1-FBXO7-CUL1-RBX1 complex incubated with EN884 (50 μM, 1 h) revealed a single site of covalent modification at cysteine-160 (C160) on SKP1 [1]. In cellular target engagement studies, isoDTB-ABPP profiling of HEK293T cells treated with EN884 (50 μM, 4 h) confirmed selective engagement of SKP1 in the native cellular proteome [2]. Binding is context-dependent: EN884 and its analogs bind SKP1 only when the protein is in complex with CUL1 and FBXO7, but not to SKP1 alone [3].

Target Engagement

Reported

Single C160 modification by MS/MS; cellular engagement via isoDTB-ABPP

Supports site-specific modification and cellular target engagement context

Context-dependent; requires complex formation

Evidence Dimension	Site of covalent modification and cellular target engagement
Target Compound Data	EN884 modifies SKP1 at C160; engages SKP1 in HEK293T cellular lysates
Comparator Or Baseline	Context-dependent binding (complex-bound vs free SKP1); non-reactive control (no labeling)
Quantified Difference	Single defined modification site confirmed by MS/MS; cellular engagement validated by isoDTB-ABPP
Conditions	In vitro: 50 μM EN884, 1 h, SKP1-FBXO7-CUL1-RBX1 complex; Cellular: HEK293T cells, 50 μM EN884, 4 h

Why This Matters

Defined site-specific modification (C160) and validated cellular target engagement enable precise structure-based optimization of EN884-derived PROTACs and reduce off-target liability concerns during procurement decision-making.

• [1] Hong SH, Divakaran A, Osa A, Huang OW, Wertz IE, Nomura DK. Figure 1d: Mass spectrometry analysis of EN884 modification. ACS Chem Biol. 2024;19(2):442-450. View Source
• [2] Hong SH, Divakaran A, Osa A, Huang OW, Wertz IE, Nomura DK. Figure 2e: isoDTB-ABPP analysis in HEK293T cells. ACS Chem Biol. 2024;19(2):442-450. View Source
• [3] Hong SH, Divakaran A, Osa A, Huang OW, Wertz IE, Nomura DK. Figure S6b-c: EN884 and SJH1-37m do not bind SKP1 alone. ACS Chem Biol. 2024;19(2) Supplementary Information. View Source

Linker-Dependent BRD4 and AR Degradation

EN884 derivatives were linked to JQ1 (BRD4 inhibitor) to generate four PROTACs with varying linkers: SJH1-51A (C2 linker), SJH1-51B (C4 linker), SJH1-51C (C5 linker), and SJH1-51D (PEG3 linker) [1]. SJH1-51B with the C4 linker showed optimal BRD4 degradation, with additional testing of SJH1-57B and SJH1-58B further confirming linker-dependent degradation efficiency [2]. An AR-targeting PROTAC (SJH1-62B) using an AR antagonist linked to EN884 derivative also demonstrated androgen receptor degradation in LNCaP cells, demonstrating platform versatility [3].

Linker Optimization

Head-to-head

C4 linker variant achieved highest BRD4 degradation among four; AR degradation confirmed

Linker optimization may tune degradation efficiency across targets

Multiple PROTAC constructs; C4 linker top among tested

Evidence Dimension	Linker-dependent degradation efficiency across multiple PROTAC constructs
Target Compound Data	SJH1-51B (C4 linker): optimal BRD4 degradation among four linker variants; SJH1-62B: validated AR degradation
Comparator Or Baseline	SJH1-51A (C2), SJH1-51C (C5), SJH1-51D (PEG3), SJH1-57B, SJH1-58B
Quantified Difference	Linker-dependent variation in degradation potency; C4 linker (SJH1-51B) identified as optimal
Conditions	MDA-MB-231 cells (BRD4); LNCaP cells (AR); Western blot analysis

Why This Matters

EN884 serves as a versatile E3 recruiting moiety capable of degrading multiple therapeutically relevant targets (BRD4, AR), with linker optimization providing a tunable parameter for potency optimization across different target proteins.

• [1] Hong SH, Divakaran A, Osa A, Huang OW, Wertz IE, Nomura DK. Figure 3a: Four PROTACs linking EN884 derivative to JQ1. ACS Chem Biol. 2024;19(2):442-450. View Source
• [2] Hong SH, Divakaran A, Osa A, Huang OW, Wertz IE, Nomura DK. Figure 3b: BRD4 degradation by SJH1-51 variants. ACS Chem Biol. 2024;19(2):442-450. View Source
• [3] Hong SH, Divakaran A, Osa A, Huang OW, Wertz IE, Nomura DK. Figure 5b: AR degradation by SJH1-62B in LNCaP cells. ACS Chem Biol. 2024;19(2):442-450. View Source

SKP1 Knockdown Validates On-Target Mechanism

Genetic knockdown of SKP1 in HEK293T cells completely attenuated BRD4 degradation by SJH1-51B, confirming that the EN884-derived PROTAC acts specifically through SKP1-dependent recruitment rather than off-target mechanisms [1]. Additionally, SJH1-51B-mediated BRD4 degradation was attenuated by pre-treatment with the proteasome inhibitor bortezomib and the NEDDylation inhibitor MLN4924, confirming dependence on both proteasome activity and active Cullin-RING E3 ligase function [2].

Mechanism Validation

Reported

SKP1 siRNA fully abrogated BRD4 degradation; proteasome- and NEDDylation-dependent

Supports SKP1-dependent degradation mechanism

HEK293T cells; bortezomib/MLN4924 attenuation

Evidence Dimension	Degradation activity with and without SKP1 expression
Target Compound Data	SJH1-51B: BRD4 degradation completely blocked upon SKP1 knockdown
Comparator Or Baseline	Control cells with intact SKP1 expression: normal BRD4 degradation
Quantified Difference	Complete abrogation of degradation (100% attenuation) with SKP1 knockdown
Conditions	HEK293T cells, SKP1 siRNA knockdown, Western blot analysis

Why This Matters

Complete abrogation of degradation upon SKP1 knockdown validates that EN884-based PROTACs act exclusively through the intended E3 ligase pathway, minimizing concerns about off-target degradation mechanisms and enhancing confidence in experimental reproducibility.

• [1] Hong SH, Divakaran A, Osa A, Huang OW, Wertz IE, Nomura DK. Figure 4e: SKP1 knockdown attenuates SJH1-51B-mediated BRD4 degradation. ACS Chem Biol. 2024;19(2):442-450. View Source
• [2] Hong SH, Divakaran A, Osa A, Huang OW, Wertz IE, Nomura DK. Figure 4c-d: Bortezomib and MLN4924 attenuation. ACS Chem Biol. 2024;19(2):442-450. View Source

SKP1 Targeting to Overcome PROTAC Resistance

Most PROTACs exploit substrate receptors of Cullin-RING E3 ubiquitin ligases such as cereblon and VHL, but these E3 ligases are not essential for cancer cell viability, enabling resistance mechanisms that impair E3 ligase recruitment and render PROTACs ineffective [1]. SKP1, as a core adaptor protein of the SCF complex essential for cell viability, represents a target that may avoid such acquired resistance pathways [2]. EN884 is the first characterized covalent recruiter against this core ubiquitin-proteasome component, providing a mechanistically distinct E3 engagement strategy [3].

Resistance Context

Class-level

SKP1 core essential adaptor; may avoid resistance mechanisms observed for CRBN/VHL

Context-dependent; resistance profiles to be evaluated

Based on literature; direct comparison not yet available

Evidence Dimension	Potential for acquired resistance
Target Compound Data	SKP1: core essential adaptor protein of SCF complex; EN884 is covalent recruiter
Comparator Or Baseline	Cereblon and VHL: non-essential substrate receptors; resistance observed in clinical and preclinical settings
Quantified Difference	Qualitative mechanistic difference; direct resistance comparison not yet available due to early-stage nature of compound
Conditions	Based on established literature on PROTAC resistance mechanisms (referenced in source article)

Why This Matters

Procurement of EN884 enables research into PROTAC resistance mitigation strategies via an E3 ligase target (SKP1) that is mechanistically distinct from clinically established cereblon and VHL-based approaches.

• [1] Hong SH, Divakaran A, Osa A, Huang OW, Wertz IE, Nomura DK. ACS Chem Biol. 2024;19(2):442-450 (Introduction, lines 30-46). View Source
• [2] Hong SH, Divakaran A, Osa A, Huang OW, Wertz IE, Nomura DK. ACS Chem Biol. 2024;19(2):442-450 (Abstract, lines 20-22). View Source
• [3] Hong SH, Divakaran A, Osa A, Huang OW, Wertz IE, Nomura DK. Exploiting the Cullin E3 Ligase Adaptor Protein SKP1 for Targeted Protein Degradation. ACS Chem Biol. 2024;19(2):442-450. View Source

EN884 Research Applications

BRD4-Targeted PROTAC Development

EN884 is validated as an E3 recruiting moiety for constructing PROTACs targeting BRD4, a key oncogenic driver in multiple cancer types. As demonstrated by SJH1-51B, EN884-derived BRD4 PROTACs achieve potent degradation with defined linker optimization (C4 linker identified as optimal among four variants tested) [1]. Proteomic profiling in MDA-MB-231 cells showed moderately selective BRD4 degradation with 16 proteins reduced by >50%, confirming target specificity [2]. SJH1-51B-mediated BRD4 degradation is proteasome-dependent (bortezomib-attenuated) and requires active Cullin-RING E3 ligase function (MLN4924-attenuated) [3].

AR Degradation in Prostate Cancer Research

EN884 enables construction of AR-targeting PROTACs, validated by SJH1-62B which achieved androgen receptor degradation in LNCaP prostate cancer cells [1]. This application extends EN884 utility beyond BRD4 to additional therapeutically relevant targets. The ability to degrade AR via SKP1 recruitment provides a complementary approach to existing AR antagonists and AR-targeting PROTACs that rely on cereblon or VHL recruitment [2].

Covalent vs. Non-Covalent Degradation Kinetics

EN884 and its non-reactive analog (EN884-NC) provide a matched covalent/non-covalent tool pair for dissecting the contribution of covalent modification to PROTAC degradation kinetics and efficacy. As demonstrated with SJH1-51B versus SJH1-51B-NC, the covalent PROTAC achieved 94% BRD4 degradation at 24 hours versus 42% for the non-covalent analog, a 2.2-fold difference [1]. This experimental system enables fundamental studies of target engagement kinetics and ternary complex formation dynamics relevant to PROTAC drug discovery [2].

Chemoproteomic E3 Ligase Ligand Discovery

EN884 serves as a benchmark covalent SKP1 recruiter for chemoproteomic studies aimed at discovering and characterizing ligands for core ubiquitin-proteasome machinery components [1]. The isoDTB-ABPP method validated with EN884 enables cellular target engagement profiling and selectivity assessment for novel E3 ligase recruiters [2]. EN884's defined modification site (C160 on SKP1) makes it a useful positive control in activity-based protein profiling experiments [3].

Application

Selection Property

Validation Focus

BRD4 degrader development

Covalent SKP1 recruitment with linker optimization

BRD4 degradation efficiency and proteasome dependence

AR degrader development

Target-class expansion beyond BRD4

Androgen receptor degradation in prostate cancer cell models

Covalent vs non-covalent degradation kinetics

Covalent engagement kinetics context

Degradation rate and ternary complex dynamics

Chemoproteomic E3 ligase ligand discovery

SKP1 covalent ligand benchmark

Target engagement profiling and selectivity assessment

• [1] Hong SH, Divakaran A, Osa A, Huang OW, Wertz IE, Nomura DK. Figure 3: SJH1-51 PROTAC construction and linker optimization. ACS Chem Biol. 2024;19(2):442-450. View Source
• [2] Hong SH, Divakaran A, Osa A, Huang OW, Wertz IE, Nomura DK. Figure 4b: TMT proteomic profiling of SJH1-51B. ACS Chem Biol. 2024;19(2):442-450. View Source
• [3] Hong SH, Divakaran A, Osa A, Huang OW, Wertz IE, Nomura DK. Figure 4c-d: Proteasome and NEDDylation dependence. ACS Chem Biol. 2024;19(2):442-450. View Source